Cas no 104178-02-1 (methyl(2-methyl-3-phenylpropyl)amine)

• Product Name: methyl(2-methyl-3-phenylpropyl)amine
• CAS No: 104178-02-1
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 4569298
• PubChem ID: 21714712
• Update Time: 2025-05-23

methyl(2-methyl-3-phenylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• methyl(2-methyl-3-phenylpropyl)amine

• Inchi： 1S/C11H17N/c1-10(9-12-2)8-11-6-4-3-5-7-11/h3-7,10,12H,8-9H2,1-2H3
• InChI Key： QAWKZRYBSNVOAF-UHFFFAOYSA-N
• SMILES： N(C)CC(C)CC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on methyl(2-methyl-3-phenylpropyl)amine

Methyl(2-Methyl-3-Phenylpropyl)Amine: A Comprehensive Overview

Methyl(2-methyl-3-phenylpropyl)amine, also known by its CAS number 104178-02-1, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of amines, specifically a secondary amine, and its structure consists of a methyl group attached to a nitrogen atom, which is further connected to a substituted propyl chain containing a phenyl group. The unique combination of functional groups in this molecule makes it an interesting subject for both academic research and industrial applications.

The synthesis of methyl(2-methyl-3-phenylpropyl)amine typically involves multi-step organic reactions, often utilizing nucleophilic substitution or reduction techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint associated with its production. Researchers have also explored the use of biocatalysts and green chemistry principles to enhance the sustainability of this compound's manufacturing process.

In terms of physical properties, methyl(2-methyl-3-phenylpropyl)amine exhibits a melting point of approximately -5°C and a boiling point around 165°C under standard atmospheric pressure. Its solubility in common solvents such as water, ethanol, and dichloromethane has been well-documented, making it suitable for various chemical reactions and formulations. The compound's stability under different conditions has also been studied extensively, with findings indicating moderate thermal stability and resistance to oxidation under controlled environments.

The chemical structure of methyl(2-methyl-3-phenylpropyl)amine plays a crucial role in its reactivity. The presence of the phenyl group introduces aromaticity, which can influence electronic properties and intermolecular interactions. This makes the compound particularly useful in applications where specific electronic characteristics are required, such as in pharmaceutical intermediates or as building blocks for advanced materials.

Recent studies have highlighted the potential of methyl(2-methyl-3-phenylpropyl)amine in drug discovery and development. Its ability to act as a ligand in metal complexes has been explored for applications in catalysis and medicinal chemistry. For instance, researchers have investigated its role in forming coordination complexes with transition metals, which exhibit promising catalytic activity in organic transformations.

In the field of materials science, methyl(2-methyl-3-phenylpropyl)amine has been utilized as a precursor for the synthesis of polymers and hybrid materials. Its ability to undergo polymerization under specific conditions has opened new avenues for the development of advanced materials with tailored properties. Additionally, its role as an additive in polymer formulations has been studied for enhancing mechanical and thermal stability.

The environmental impact of methyl(2-methyl-3-phenylpropyl)amine has also garnered attention from researchers. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. These findings are essential for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, methyl(2-methyl-3-phenylpropyl)amine (CAS No. 104178-02-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as an important tool for future innovations in chemistry and materials science.